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Compound of Interest

Compound Name: L-Methionine-13C,d3

Cat. No.: B3330726

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of L-Methionine-13C,ds, a stable isotope-labeled
amino acid, detailing its properties, applications, and the experimental protocols for its use in
research and development.

Core Concepts: Introduction to L-Methionine-*3*C,ds

L-Methionine-13C,ds is a specialized form of the essential amino acid L-methionine. In this
isotopically labeled version, the carbon atom of the methyl group is replaced with a heavy
carbon-13 (*3C) isotope, and the three hydrogen atoms of the same methyl group are
substituted with deuterium (ds). This labeling results in a mass increase of four atomic mass
units compared to the naturally occurring L-methionine, making it readily distinguishable by
mass spectrometry.

This unique property makes L-Methionine-13C,ds an invaluable tool in metabolic research and
quantitative proteomics. Its primary applications include its use as a metabolic tracer to study
the dynamics of protein synthesis and breakdown, and as an internal standard for the precise
guantification of endogenous L-methionine in biological samples.[1]

Quantitative Data Summary

The physical and chemical properties of L-Methionine-3C,ds are summarized in the table
below. These specifications are typical and may vary slightly between suppliers.
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Property

Value

Source

Chemical Formula

13CD3SCH2CH2CH(NH2)CO2H

[2]

Molecular Weight 153.22 g/mol [2]
Exact Mass 153.073235 g/mol

CAS Number 73488-65-0 [2]
Appearance White to off-white powder [2]
Melting Point 284 °C (decomposes) [2]

Isotopic Purity (33C)

=99 atom %

[2]

Isotopic Purity (D)

>98-99 atom %

[2](3]

Chemical Purity

299%

[2]

Optical Activity

[0]25/D +23.1°,c=1in1 M
HCI

[2]

Solubility Soluble in 1 M HCI [2]
Store at room temperature,
Storage protected from light and [3]

moisture.

Methionine Metabolism and Signaling Pathways

L-methionine plays a central role in cellular metabolism, primarily through the methionine cycle.
In this cycle, methionine is converted to S-adenosylmethionine (SAM), the universal methyl
donor for numerous biological reactions, including DNA, RNA, and protein methylation. After
donating its methyl group, SAM is converted to S-adenosylhomocysteine (SAH), which is then
hydrolyzed to homocysteine. Homocysteine can either be remethylated to regenerate
methionine or enter the transsulfuration pathway to be converted into cysteine.
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Diagram 1: Methionine Metabolism Pathways.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3330726?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3330726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols and Applications
Application 1: Metabolic Tracer for Protein Turnover
Studies

L-Methionine-13C,ds is an effective tracer for simultaneously measuring muscle protein
synthesis (MPS) and muscle protein breakdown (MPB). The 13C- and ds-labeled methionine is
incorporated into newly synthesized proteins, and the rate of its incorporation is a measure of
MPS. Concurrently, the deuterated methyl group (ds) is transferred to histidine residues in
proteins. The release of labeled 3-methylhistidine upon protein degradation serves as a marker
for MPB.[4][5][6]
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Start: C2C12 Myotube Culture

Y

Introduce L-Methionine-13C,ds
into culture medium

;

Incubate for various time points
(e.q., 4, 8, 24, 48 hours)

;

Harvest cell lysates and culture medium separately

:

Protein Hydrolysis of cell lysates
(e.g., 6M HCI)

;

Derivatization of amino acids Medium

LC-MS/MS or GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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